Cas no 50458-77-0 (Isoquinoline-3-carboxamide)

Isoquinoline-3-carboxamide is a versatile organic compound with significant applications in medicinal chemistry. It offers a unique structural template for drug design, facilitating the development of novel compounds with diverse biological activities. This compound boasts high purity and excellent stability, making it ideal for research and development in pharmaceuticals and agrochemicals.

Isoquinoline-3-carboxamide structure

Product Name:Isoquinoline-3-carboxamide

CAS No:50458-77-0

MF:C₁₀H₈N₂O

MW:172.18332195282

MDL:MFCD00160690

CID:364853

PubChem ID:14925627

Update Time:2025-07-22

Isoquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3-Isoquinolinecarboxamide
- ISOQUINOLINE-3-CARBOXAMIDE
- LogP
- MFCD00160690
- CS-0130015
- FT-0742995
- DTXSID90565532
- SCHEMBL678365
- J-521586
- 50458-77-0
- DB-071200
- Isoquinoline-3-carboxamide
- MDL： MFCD00160690
- Inchi： 1S/C10H8N2O/c11-10(13)9-5-7-3-1-2-4-8(7)6-12-9/h1-6H,(H2,11,13)
- InChI Key： KKSZSACCVDIWIE-UHFFFAOYSA-N
- SMILES： O=C(C1C=C2C=CC=CC2=CN=1)N

Computed Properties

Exact Mass: 172.063662883g/mol
Monoisotopic Mass: 172.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 56Å²

Experimental Properties

Density: 1.271
Boiling Point: 440.862°C at 760 mmHg
Flash Point: 220.426°C
Refractive Index: 1.679
PSA: 56.97000
LogP: 2.21790

Isoquinoline-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I198215-250mg	Isoquinoline-3-carboxamide	50458-77-0		250mg	$ 405.00	2022-06-04
TRC	I198215-500mg	Isoquinoline-3-carboxamide	50458-77-0		500mg	$ 665.00	2022-06-04
Chemenu	CM125529-1g	isoquinoline-3-carboxamide	50458-77-0	97%	1g	$299	2021-08-05
Chemenu	CM125529-5g	isoquinoline-3-carboxamide	50458-77-0	97%	5g	$898	2021-08-05
Chemenu	CM125529-1g	isoquinoline-3-carboxamide	50458-77-0	97%	1g	$66	2024-07-16
Chemenu	CM125529-5g	isoquinoline-3-carboxamide	50458-77-0	97%	5g	$234	2024-07-16
abcr	AB489548-250 mg	Isoquinoline-3-carboxamide; .	50458-77-0		250MG	€98.30	2023-04-20
abcr	AB489548-1 g	Isoquinoline-3-carboxamide; .	50458-77-0		1g	€150.40	2023-04-20
abcr	AB489548-5 g	Isoquinoline-3-carboxamide; .	50458-77-0		5g	€369.50	2023-04-20
Alichem	A189006782-250mg	Isoquinoline-3-carboxamide	50458-77-0	97%	250mg	$185.11	2023-09-01